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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921 Get Quote

Essential Safety and Handling Guide for Sodium
Chromate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of sodium chromate, tailored for research and drug development

professionals. The following procedural steps are designed to ensure a safe laboratory

environment.

Sodium chromate is a highly toxic, corrosive, and carcinogenic compound that requires

stringent handling procedures.[1][2][3] It is classified as a human carcinogen and can cause

genetic defects, damage fertility or the unborn child, and cause damage to organs through

prolonged or repeated exposure.[1][2][4] Acute effects include severe skin burns, eye damage,

and potential fatality if inhaled or swallowed.[2][4][5]

Occupational Exposure Limits
All work with sodium chromate must be conducted in a manner that keeps exposure below

established occupational limits.
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Agency Limit Type Value (as Chromium VI)

OSHA
PEL (Permissible Exposure

Limit)
0.005 mg/m³ (8-hr TWA)

ACGIH TLV (Threshold Limit Value)
0.0002 mg/m³ (TWA); 0.0005

mg/m³ (STEL)[6]

NIOSH
REL (Recommended Exposure

Limit)
0.001 mg/m³ (10-hr TWA)[3]

Note: TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. Do not handle sodium
chromate until all safety precautions have been read and understood.[1][4]

Respiratory Protection: A NIOSH-approved air-purifying, particulate filter respirator with an

N95 filter or higher is required when handling the powder.[3] For situations where exposure

limits may be exceeded, a full-face supplied-air respirator is necessary.[5][7] All respirator

use must comply with OSHA's regulations (29 CFR 1910.134).[7]

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against dust particles and splashes.[4][8] Eyewash stations must be readily available.

[9][10]

Hand Protection: Chemical-resistant gloves, such as nitrile, neoprene, or natural rubber,

must be worn. Gloves must be inspected before use and disposed of properly after handling

the material.[4]

Body Protection: Wear a lab coat, chemical-resistant apron, or coveralls (e.g., Tyvek®) to

prevent skin contact.[3][7][8] Contaminated clothing should be removed immediately and

washed before reuse.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1370
https://nj.gov/health/eoh/rtkweb/documents/fs/1692.pdf
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.flinnsci.com/sds_723.1-sodium-chromate/sds_723.1/
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1692.pdf
https://www.senturyreagents.com/msds/sodium_chromate_solution.pdf
https://dept.harpercollege.edu/chemistry/msds/Sodium%20chromate%20FisherMSDS.pdf
https://dept.harpercollege.edu/chemistry/msds/Sodium%20chromate%20FisherMSDS.pdf
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://cameochemicals.noaa.gov/chris/SCH.pdf
https://resources.finalsite.net/images/v1722357878/mccsdnet/uig2o3tksx9wdnjxxocx/msdssheets_sodium_chromate_4-hydrate_660_00.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25544.pdf
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1692.pdf
https://dept.harpercollege.edu/chemistry/msds/Sodium%20chromate%20FisherMSDS.pdf
https://cameochemicals.noaa.gov/chris/SCH.pdf
https://www.flinnsci.com/sds_723.1-sodium-chromate/sds_723.1/
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium Chromate Hazards

Required Personal Protective Equipment

Carcinogenic, Mutagenic,
Reproductive Toxin

Full-Face Respirator
(or N95 minimum)

Mitigates
Inhalation

Fatal if Inhaled
or Swallowed

Corrosive to Skin
and Eyes

Chemical Splash Goggles
& Face Shield

Prevents
Contact

Chemical-Resistant Gloves
(Nitrile, Neoprene)

Protective Clothing
(Lab Coat, Apron)

Organ Toxicity
(Repeated Exposure)

Minimizes
Exposure

Click to download full resolution via product page

Caption: Relationship between sodium chromate hazards and required PPE.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is mandatory when working with sodium chromate.

1. Preparation and Engineering Controls:

Designate a specific area for handling sodium chromate.

Ensure a certified chemical fume hood or other appropriate exhaust ventilation is used for all

procedures involving powder or potential aerosol generation.[4][10]

Verify that a safety shower and eyewash station are unobstructed and functional.[9][10]

Assemble all necessary materials and PPE before beginning work.

2. Handling the Chemical:

Don the required PPE as specified above.

Handle and open the container with care.[11]
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Avoid the formation of dust and aerosols.[4] If weighing the powder, do so within a fume

hood or a ventilated balance enclosure.

Do not eat, drink, or smoke in the handling area.[4][12]

Wash hands thoroughly with soap and water immediately after handling the product and

before breaks.[4]

3. Post-Handling:

Securely close the container when not in use.[4][12]

Decontaminate the work area.

Carefully remove and dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste container.[4]

Store sodium chromate in a cool, dry, well-ventilated, and locked storeroom, away from

combustible materials.[9][13][12]

Emergency Procedures: Spill and Exposure Plan
In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, lifting

the upper and lower eyelids.[1][9] Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin with

large amounts of soap and water for at least 15 minutes.[9][11] Seek immediate medical

attention.[7]

Inhalation: Move the victim to fresh air immediately.[1][7] If breathing is difficult, provide

oxygen. If breathing has stopped, begin artificial respiration.[7] Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth with water.[4] Seek immediate

medical attention.[7][11]
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Spill Response Protocol:

In the event of a spill, follow these steps precisely.

Evacuate & Secure: Immediately evacuate non-essential personnel from the area and

restrict access.[4][9]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[4]

Don PPE: Wear the appropriate PPE, including respiratory protection, chemical goggles,

face shield, gloves, and protective clothing.[4][13]

Contain & Clean:

For solid spills, carefully sweep or vacuum up the material without creating dust.[4][7][9]

Place the collected material into a suitable, closed, and labeled container for disposal.[4]

[9]

Avoid dispersal of dust into the air.[10]

Decontaminate: Wash the spill area thoroughly after the material has been picked up.[9]

Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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